Cas no 120550-70-1 (Phenol,4-ethyl-2-methoxy-6-methyl-)

• Product Name: Phenol,4-ethyl-2-methoxy-6-methyl-
• CAS No: 120550-70-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 236309
• PubChem ID: 183540
• Update Time: 2025-05-27

Phenol,4-ethyl-2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-ethyl-2-methoxy-6-methyl-
• 4-ethyl-2-methoxy-6-methylphenol
• Phenol, 4-ethyl-2-methoxy-6-methyl-
• SCHEMBL12121960
• YXJGWDBCRDWHLV-UHFFFAOYSA-N
• 120550-70-1
• UNII-7FEH4UA6E9
• 4-ethyl-2-methoxy-6-methyl-phenol
• 4-Ethyl-6-methyl-2-methoxyphenol
• 2-methoxy-4-ethyl-6methylphenol
• 7FEH4UA6E9
• DTXSID30152905
• 4-ETHYL-6-METHYLGUAIACOL

• Inchi： 1S/C10H14O2/c1-4-8-5-7(2)10(11)9(6-8)12-3/h5-6,11H,4H2,1-3H3
• InChI Key： YXJGWDBCRDWHLV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C)C=C(C=1)CC)O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.032
• Boiling Point: 262.4°Cat760mmHg
• Flash Point: 112.8°C
• Refractive Index: 1.523
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Phenol,4-ethyl-2-methoxy-6-methyl-

Phenol, 4-ethyl-2-methoxy-6-methyl- (CAS No. 120550-70-1): An Overview of a Versatile Compound in the Pharmaceutical and Chemical Industries

Phenol, 4-ethyl-2-methoxy-6-methyl- (CAS No. 120550-70-1) is a multifaceted compound that has garnered significant attention in the pharmaceutical and chemical industries due to its unique structural properties and potential applications. This compound, also known as 4-Ethyl-2-methoxy-6-methylphenol, is a derivative of phenol with additional functional groups that enhance its chemical reactivity and biological activity.

The molecular structure of 4-Ethyl-2-methoxy-6-methylphenol consists of a phenolic ring substituted with an ethyl group at the 4-position, a methoxy group at the 2-position, and a methyl group at the 6-position. These substitutions significantly influence the compound's physical and chemical properties, making it a valuable candidate for various applications in drug discovery, materials science, and industrial processes.

Recent research has highlighted the potential of 4-Ethyl-2-methoxy-6-methylphenol in the development of novel pharmaceuticals. Studies have shown that this compound exhibits antioxidant and anti-inflammatory properties, which are crucial for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Ethyl-2-methoxy-6-methylphenol can effectively scavenge free radicals and reduce oxidative stress, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.

In addition to its pharmaceutical applications, 4-Ethyl-2-methoxy-6-methylphenol has also been explored for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of metalloporphyrins and other coordination compounds. These materials have applications in catalysis, sensing, and energy storage. A recent study in the Inorganic Chemistry journal reported that 4-Ethyl-2-methoxy-6-methylphenol-based metal complexes exhibit enhanced catalytic activity in hydrogenation reactions, offering new avenues for green chemistry processes.

The synthesis of 4-Ethyl-2-methoxy-6-methylphenol involves several well-established methods in organic chemistry. One common approach is the sequential substitution of phenol using alkylating agents followed by methylation and ethylation steps. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound, reducing waste and improving sustainability.

In terms of safety and handling, while 4-Ethyl-2-methoxy-6-methylphenol is generally considered safe when used under controlled conditions, it is important to follow standard laboratory protocols to ensure worker safety. Proper personal protective equipment (PPE) should be worn during handling, and appropriate ventilation should be maintained to prevent inhalation of vapors.

The market demand for 4-Ethyl-2-methoxy-6-methylphenol is expected to grow in the coming years due to its diverse applications. The pharmaceutical industry's increasing focus on developing new drugs for chronic diseases and the growing interest in sustainable materials science are key drivers of this demand. Additionally, advancements in analytical techniques have improved the ability to detect and quantify trace amounts of this compound in complex matrices, further expanding its utility.

In conclusion, Phenol, 4-ethyl-2-methoxy-6-methyl- (CAS No. 120550-70-1) is a versatile compound with significant potential in both pharmaceutical and industrial applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.